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Introduction

Atraton-desisopropyl, a key metabolite of the methoxy-triazine herbicide Atraton, is a
compound of significant interest in environmental monitoring, toxicology, and metabolic studies.
As a dealkylated derivative, its presence in environmental and biological samples provides
crucial insights into the degradation pathways and environmental fate of its parent compound.
This guide offers a comprehensive technical overview of Atraton-desisopropyl, covering its
precise chemical identity, physicochemical properties, synthesis, analytical methodologies, and
its role within the broader context of triazine herbicide metabolism.

Part 1: Core Chemical Identity

Correctly identifying a chemical entity is the foundation of all subsequent research. Atraton-
desisopropyl is frequently confused with its chloro-analogue, Atrazine-desisopropyl. This
section provides the definitive nomenclature and identifiers for the subject of this guide.
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Chemical Name: N-Ethyl-6-methoxy-1,3,5-triazine-2,4-diamine

IUPAC Nomenclature:N2-ethyl-6-methoxy-1,3,5-triazine-2,4-diamine

CAS Number: 30360-56-6

Synonyms: Deisopropyl atraton, G-31709

It is critical to distinguish Atraton-desisopropyl from the closely related Atrazine-desisopropyl
(CAS Number: 1007-28-9), the latter of which possesses a chlorine atom instead of a methoxy
group at the C6 position of the triazine ring. This structural difference significantly influences
the physicochemical properties and biological activity of the two compounds.

Part 2: Physicochemical Properties

Precise physicochemical data for Atraton-desisopropyl is not extensively reported in peer-
reviewed literature. The following table summarizes available data and computationally
predicted values to guide researchers.

Property Value Source
Molecular Formula C7H13N50

Molecular Weight 183.21 g/mol

Predicted XLogP3 0.4

Predicted Hydrogen Bond )

Donor Count

Predicted Hydrogen Bond 6

Acceptor Count

Predicted Rotatable Bond )

Count

Predicted pKa (most basic) 4.8 ChemAxon

The predicted XLogP3 value suggests a relatively low potential for bioaccumulation. The
presence of multiple nitrogen atoms and an oxygen atom provides sites for hydrogen bonding,
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influencing its solubility and interaction with biological macromolecules.

Part 3: Synthesis and Metabolic Formation

Atraton-desisopropyl is primarily formed through the metabolism or environmental
degradation of the parent herbicide, Atraton. This process involves the enzymatic removal of
the isopropyl group from the N4-position of the triazine ring.

Metabolic Pathway

The dealkylation of triazine herbicides is a well-documented metabolic process in various
organisms, including mammals and microorganisms.[1] This transformation is a key step in the
detoxification and eventual elimination of these compounds.

Atraton \ Deisopropylation
(N-ethyl-N'-(1—methylethyl)-6-meth0><y) PropY >

1,3,5-triazine-2,4-diamine)

Fig. 1: Metabolic Formation of Atraton-desisopropyl

Click to download full resolution via product page

Caption: Metabolic pathway showing the formation of Atraton-desisopropyl from Atraton.

Chemical Synthesis Workflow

While not commonly synthesized as a primary product, a plausible laboratory synthesis of
Atraton-desisopropyl can be conceptualized based on the established chemistry of s-
triazines, which often starts from cyanuric chloride.[2][3]

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1265939/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-atraton-desisopropyl-identification-properties-and-analysis
https://www.who.int/docs/default-source/wash-documents/wash-chemicals/atrazine-chemical-fact-sheet.pdf?sfvrsn=8d20704c_4
https://www.benchchem.com/product/b1265939/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-atraton-desisopropyl-identification-properties-and-analysis
https://www.benchchem.com/product/b1265939/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-atraton-desisopropyl-identification-properties-and-analysis
https://www.benchchem.com/product/b1265939/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-atraton-desisopropyl-identification-properties-and-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12538292/
https://www.mdpi.com/1420-3049/11/1/81
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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6-methoxy-1,3,5-triazine
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Fig. 2: Plausible Synthesis Workflow for Atraton-desisopropy!

Click to download full resolution via product page
Caption: A conceptual workflow for the synthesis of Atraton-desisopropyl.
Protocol Outline:

e Step 1: First Nucleophilic Substitution. Cyanuric chloride is reacted with one equivalent of
ethylamine at a low temperature (typically 0-5 °C) to yield 2-chloro-4-(ethylamino)-6-
substituted-1,3,5-triazine.

o Step 2: Second Nucleophilic Substitution. The resulting intermediate is then treated with one
equivalent of sodium methoxide at a slightly elevated temperature to replace the second
chlorine atom with a methoxy group.

e Step 3: Third Nucleophilic Substitution. The final chlorine atom is substituted by reacting the
intermediate from step 2 with ammonia at a higher temperature to yield the final product,
Atraton-desisopropyl.
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Note: This is a generalized protocol. Reaction conditions, such as solvent, temperature, and
reaction time, would need to be optimized for each step.

Part 4: Analytical Methodologies

The detection and quantification of Atraton-desisopropyl are crucial for environmental and
food safety monitoring. The availability of analytical standards, including isotopically labeled
versions, facilitates accurate analysis.[4][5][6]

Chromatographic Techniques

e High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector is
a common method for the analysis of triazine herbicides and their metabolites. Reversed-
phase chromatography with a C18 column is typically employed.

e Gas Chromatography (GC): GC can also be used, often requiring derivatization of the
analytes to improve their volatility and thermal stability.

Detection Methods

e Mass Spectrometry (MS): Coupling HPLC or GC with mass spectrometry (LC-MS or GC-MS)
provides high sensitivity and selectivity for the identification and quantification of Atraton-
desisopropyl, even in complex matrices. The use of deuterated internal standards, such as
Atrazine-desisopropyl-D5, can improve the accuracy of quantification.[5]

e UV Detection: For HPLC, UV detection at a wavelength of approximately 220 nm can be
used for quantification, although it is less selective than MS.

Expected Spectral Characteristics

o Mass Spectrometry: In electron ionization mass spectrometry (EI-MS), the molecular ion
peak (M+) would be expected at m/z 183. Key fragmentation patterns would likely involve the
loss of the ethyl group (-29 Da), the methoxy group (-31 Da), and fragmentation of the
triazine ring.

e NMR Spectroscopy:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1265939/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-atraton-desisopropyl-identification-properties-and-analysis
https://www.hpc-standards.com/productgroups/atrazine-desethyl-desisopropyl__549/
https://witega.de/product/atrazine-desisopropyl-d5/
https://www.hpc-standards.com/productgroups/atrazine-desisopropyl__613/
https://www.benchchem.com/product/b1265939/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-atraton-desisopropyl-identification-properties-and-analysis
https://www.benchchem.com/product/b1265939/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-atraton-desisopropyl-identification-properties-and-analysis
https://witega.de/product/atrazine-desisopropyl-d5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o 1H NMR: Expected signals would include a triplet and a quartet for the ethyl group, a
singlet for the methoxy group, and broad signals for the amine protons.

o 13C NMR: Signals corresponding to the carbons of the ethyl group, the methoxy group,
and the three distinct carbons of the triazine ring would be expected.

« Infrared (IR) Spectroscopy: Characteristic absorption bands would be expected for N-H
stretching (around 3300-3500 cm-1), C-H stretching (around 2850-2960 cm-1), C=N
stretching of the triazine ring (around 1500-1600 cm-1), and C-O stretching of the methoxy
group (around 1050-1250 cm-1).

Part 5: Biological and Toxicological Profile

The toxicological profile of Atraton-desisopropyl is not as extensively studied as that of its
parent compound, Atraton, or the more widely used herbicide, Atrazine. However, it is generally
understood that the chloro-s-triazine metabolites of Atrazine share a similar toxicity profile and
mode of action to the parent compound.[1]

Studies on Atrazine and its metabolites have indicated that these compounds can act as
neuroendocrine disruptors.[1] The primary effects observed in animal studies include disruption
of the estrous cycle.[1] While some metabolites may be less toxic than the parent compound,
others can exhibit comparable or even greater toxicity.[7][8] Given the structural similarity, it is
plausible that Atraton-desisopropyl shares a similar mode of action, although its specific
potency may differ. Further research is needed to fully characterize the toxicological profile of
Atraton-desisopropyl.

Conclusion

Atraton-desisopropyl (CAS 30360-56-6) is an important metabolite in the study of methoxy-
triazine herbicides. While detailed experimental data for this specific compound is limited, its
chemical identity is well-defined, and its properties and behavior can be inferred from the
extensive research on related triazine compounds. This guide provides a foundational
understanding for researchers and scientists working in fields where the detection and
characterization of triazine herbicide metabolites are critical. The availability of analytical
standards will undoubtedly facilitate further research into the environmental fate, metabolism,
and toxicology of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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